Cas no 1909319-15-8 (3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride)

• Product Name: 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride
• CAS No: 1909319-15-8
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD29763125
• CID: 4629013
• PubChem ID: 121553790
• Update Time: 2025-05-21

3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-aminoethyl)sulfanyl]-2-methylpropanoic acid hydrochloride
• Z2418194252
• 3-(2-aminoethylsulfanyl)-2-methylpropanoic acid;hydrochloride
• 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride

• MDL： MFCD29763125
• Inchi： 1S/C6H13NO2S.ClH/c1-5(6(8)9)4-10-3-2-7;/h5H,2-4,7H2,1H3,(H,8,9);1H
• InChI Key： FOAVOHKIKMAXPW-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• Topological Polar Surface Area: 88.6

Additional information on 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride

3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride: A Comprehensive Overview

The compound 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride (CAS No. 1909319-15-8) is a chemically synthesized organic compound with a unique structure that combines amino, sulfanyl, and carboxylic acid functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a branched carbon chain with a sulfur-containing group and an aminoalkyl side chain, contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of sulfanyl-containing compounds in biological systems, particularly in their role as antioxidants and enzyme inhibitors. The presence of the sulfanyl (-S-) group in 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride makes it a promising candidate for applications in drug discovery, where such groups are often associated with anti-inflammatory and neuroprotective effects. Researchers have explored the compound's ability to modulate cellular signaling pathways, particularly those involving reactive oxygen species (ROS), which are implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The synthesis of 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This intermediate undergoes sulfonation or mercaptation to introduce the sulfanyl group, followed by carboxylation to form the carboxylic acid moiety. The final step involves protonation to yield the hydrochloride salt, which is more stable and soluble for further applications.

In terms of physical properties, 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride exhibits a melting point of approximately 180°C and is soluble in water and common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in aqueous-based formulations and biological assays. The compound's stability under various pH conditions has also been studied, with findings indicating moderate stability in neutral to slightly acidic environments.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in chelation therapy and metalloenzyme inhibition.

Recent advancements in computational chemistry have also enabled detailed molecular modeling of 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride, providing insights into its interaction with biological targets at the molecular level. These studies have revealed that the compound's amino group plays a critical role in hydrogen bonding interactions, while the sulfanyl group contributes to π-π stacking and van der Waals forces, enhancing its binding affinity to protein surfaces.

In conclusion, 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid hydrochloride (CAS No. 1909319-15-8) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new aspects of its properties and functionality, this compound is poised to make significant contributions to both academic research and industrial applications.